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Compound of Interest

Compound Name:
3-n-boc-3-(4-

isopropylphenyl)propionic acid

Cat. No.: B1272310 Get Quote

An In-depth Technical Guide on 3-n-boc-3-(4-
isopropylphenyl)propionic acid
This technical guide provides a comprehensive overview of the physical and chemical

properties of 3-n-boc-3-(4-isopropylphenyl)propionic acid. The information is targeted

towards researchers, scientists, and professionals in drug development. Due to the limited

availability of data for this specific compound, this guide leverages data from structurally similar

molecules to provide estimated properties and general experimental protocols.

Chemical Structure and Identity
IUPAC Name: 3-(tert-butoxycarbonylamino)-3-(4-isopropylphenyl)propanoic acid

Chemical Formula: C₁₉H₂₉NO₄

Molecular Weight: 335.44 g/mol

CAS Number: Information not readily available. A structurally related compound, 3-Amino-3-(4-

Isopropylphenyl)Propionic Acid, has the CAS number 117391-53-4.[1]

Physical Properties
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Direct experimental data for the physical properties of 3-n-boc-3-(4-
isopropylphenyl)propionic acid is not widely published. The following table summarizes data

for structurally related compounds to provide an estimated profile.

Property
3-n-boc-3-(4-
methylphenyl)
propionic acid

(R)-N-Boc-3-
Amino-3-
phenylpropan
oic acid

3-N-Boc-
Amino-3-(4-
methoxypheny
l)propionic
acid

3-(4-
Isopropylphen
yl)propionic
acid

CAS No. 284493-60-3[2] 161024-80-2[3] 96363-20-1[4] 58420-21-6[5]

Molecular

Formula
C₁₅H₂₁NO₄[2] C₁₄H₁₉NO₄[3] C₁₅H₂₁NO₅[4] C₁₂H₁₆O₂[5]

Molecular Weight 279.33 g/mol [2] 265.31 g/mol [3] 295.33 g/mol [4] 192.25 g/mol [5]

Appearance Not specified White powder[3]
White to off-white

solid[4]
Not specified

Melting Point Not specified 123.4 °C[3]
167-169°C (dec.)

[4]
Not specified

Boiling Point Not specified
408.52°C (rough

estimate)[3]

437.02°C (rough

estimate)[4]
Not specified

pKa Not specified
4.32±0.10

(Predicted)[3]

4.38±0.10

(Predicted)[4]
Not specified

Solubility Not specified Not specified Not specified Not specified

Chemical Properties and Reactivity
The chemical properties of 3-n-boc-3-(4-isopropylphenyl)propionic acid are dictated by its

functional groups: a carboxylic acid, a Boc-protected amine, and an isopropyl-substituted

phenyl ring.

Carboxylic Acid Group: The carboxylic acid moiety imparts acidic properties to the molecule

and can undergo typical reactions such as esterification, amide bond formation, and salt

formation.
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N-Boc Protecting Group: The tert-butyloxycarbonyl (Boc) group is a common amine

protecting group.[6][7] It is stable to a wide range of non-acidic conditions but can be readily

removed under acidic conditions (e.g., with trifluoroacetic acid) to yield the free amine.[6]

Aryl Group: The 4-isopropylphenyl group influences the compound's lipophilicity and may be

susceptible to electrophilic aromatic substitution reactions, although the directing effects of

the existing substituents would need to be considered.

Experimental Protocols
Detailed experimental protocols for 3-n-boc-3-(4-isopropylphenyl)propionic acid are not

available. However, the following are general methodologies for key experiments based on

standard laboratory practices for similar compounds.

Synthesis
A plausible synthetic route for 3-n-boc-3-(4-isopropylphenyl)propionic acid could involve a

Mannich-type reaction or a Michael addition followed by protection of the amino group. A

generalized workflow is presented below.

4-Isopropylbenzaldehyde

CondensationMalonic_acid

Ammonium_acetate

3-Amino-3-(4-isopropylphenyl)propanoic acid

Boc ProtectionBoc_anhydride

Base

Purification
(e.g., Crystallization, Chromatography) 3-n-boc-3-(4-isopropylphenyl)propionic acid
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A generalized synthetic workflow for the target compound.

Melting Point Determination
The melting point can be determined using a standard melting point apparatus.[8][9]

Sample Preparation: A small amount of the crystalline solid is finely powdered and packed

into a capillary tube to a height of 2-3 mm.[8][10]

Measurement: The capillary tube is placed in the heating block of the melting point

apparatus.[11]

Heating: The sample is heated at a slow, controlled rate (e.g., 1-2 °C/min) near the expected

melting point.[8]

Observation: The temperature range from the first appearance of liquid to the complete

melting of the solid is recorded as the melting point range.[10]

Solubility Determination
The solubility of the compound in various solvents can be assessed through a simple

dissolution test.[12][13]

Solvent Addition: To a small, known amount of the compound (e.g., 10 mg) in a test tube, a

small volume of the solvent (e.g., 1 mL) is added.

Mixing: The mixture is agitated or vortexed to facilitate dissolution.

Observation: The solubility is observed and recorded. If the compound dissolves, it is

considered soluble. If it remains as a solid, it is insoluble. This can be tested with a range of

solvents from polar (e.g., water, ethanol) to non-polar (e.g., hexane, dichloromethane).

High-Performance Liquid Chromatography (HPLC)
Analysis
HPLC is a standard technique for assessing the purity of N-Boc protected amino acids.[14][15]

[16]
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Sample Preparation: A solution of the compound is prepared in a suitable solvent (e.g.,

acetonitrile/water mixture).

Chromatographic Conditions: A reversed-phase column (e.g., C18) is typically used.[14] The

mobile phase often consists of a gradient of an organic solvent (e.g., acetonitrile) and an

aqueous buffer (e.g., water with 0.1% trifluoroacetic acid).

Detection: The eluting compound is detected using a UV detector, typically at a wavelength

where the aromatic ring or the carbonyl groups absorb.

Data Analysis: The retention time and peak area are used to identify and quantify the

compound.
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A typical workflow for HPLC analysis.

Potential Biological Activity
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While no specific biological activity has been reported for 3-n-boc-3-(4-
isopropylphenyl)propionic acid, compounds with related structures, such as arylpropionic

acid derivatives and β-amino acids, exhibit a wide range of biological activities.

Arylpropionic Acids: This class of compounds is well-known for its anti-inflammatory

properties.[17]

β-Amino Acids: These are structural analogs of α-amino acids and are of interest in

medicinal chemistry due to their ability to form peptides with increased stability against

enzymatic degradation.[18][19] The incorporation of β-amino acids can lead to novel

therapeutic agents.[19] The N-terminal Boc group can increase the lipophilicity of a peptide,

potentially enhancing membrane permeability and altering its bioactivity.[18]

Due to the lack of specific data, a signaling pathway diagram cannot be provided for this

compound. Research into its biological effects would be required to elucidate any specific

mechanisms of action.

Conclusion
3-n-boc-3-(4-isopropylphenyl)propionic acid is a derivative of a β-amino acid with potential

applications in pharmaceutical and chemical research. While specific data for this compound is

scarce, this guide provides a foundational understanding of its likely physical and chemical

properties based on structurally related molecules. The provided general experimental

protocols offer a starting point for its synthesis and characterization. Further research is

necessary to fully elucidate its properties and potential biological activities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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